Cas no 87896-46-6 (Propanamide, N-(4-formylphenyl)-)

Propanamide, N-(4-formylphenyl)-, is a specialized organic compound featuring both an amide and a formyl functional group. Its structure, combining a propanamide backbone with a 4-formylphenyl substituent, makes it a versatile intermediate in synthetic chemistry. The presence of the formyl group allows for further functionalization, enabling its use in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The amide linkage contributes to stability, facilitating controlled reactions in multi-step processes. This compound is particularly valuable in heterocyclic and medicinal chemistry, where its reactive aldehyde group can be leveraged for condensation or nucleophilic addition reactions. Its well-defined properties ensure reproducibility in research and industrial applications.
Propanamide, N-(4-formylphenyl)- structure
87896-46-6 structure
Product Name:Propanamide, N-(4-formylphenyl)-
CAS No:87896-46-6
MF:C10H11NO2
MW:177.199842691422
CID:5270891
Update Time:2026-03-09

Propanamide, N-(4-formylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-(4-formylphenyl)-
    • Inchi: 1S/C10H11NO2/c1-2-10(13)11-9-5-3-8(7-12)4-6-9/h3-7H,2H2,1H3,(H,11,13)
    • InChI Key: BMUMTWKTXISIKR-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(C=O)C=C1)(=O)CC

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Additional information on Propanamide, N-(4-formylphenyl)-

Propanamide, N-(4-formylphenyl)- (CAS No. 87896-46-6)

Propanamide, N-(4-formylphenyl)-, also known by its CAS registry number CAS No. 87896-46-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. This compound is characterized by its structure, which includes a propanamide group attached to a 4-formylphenyl moiety, making it a derivative of both amides and aromatic aldehydes.

The synthesis of Propanamide, N-(4-formylphenyl)- typically involves the reaction of propionyl chloride with 4-formanilide in the presence of a base, such as pyridine or triethylamine, to facilitate the formation of the amide bond. This reaction is well-documented in organic chemistry literature and is considered a standard method for preparing such derivatives. The compound is often used as an intermediate in the synthesis of more complex molecules, particularly in pharmaceutical research and agrochemical development.

Recent studies have highlighted the potential of CAS No. 87896-46-6 in various applications, including its role as a building block for bioactive compounds. Researchers have explored its ability to act as a precursor for the synthesis of heterocyclic compounds, which are of great interest in drug discovery due to their diverse biological activities. For instance, derivatives of this compound have been shown to exhibit anti-inflammatory and antioxidant properties, making them promising candidates for therapeutic agents.

In addition to its role in pharmaceuticals, Propanamide, N-(4-formylphenyl)- has also found applications in materials science. Its aromatic structure and functional groups make it suitable for use in the development of advanced materials such as polymers and coatings. Recent advancements in polymer chemistry have demonstrated that this compound can be incorporated into polymeric matrices to enhance their mechanical and thermal properties.

The environmental impact of CAS No. 87896-46-6 has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity under various conditions. These studies are crucial for ensuring that the compound can be safely used in industrial processes without posing risks to ecosystems or human health.

In conclusion, Propanamide, N-(4-formylphenyl)- (CAS No. 87896-46-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, while its potential for use in pharmaceuticals and materials science continues to be explored through cutting-edge research.

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